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Compound of Interest

Compound Name: Triphenylphosphine Borane

Cat. No.: B1337068 Get Quote

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling Triphenylphosphine Borane (CAS

No. 2049-55-0). Adherence to these protocols is critical for ensuring personal safety and

maintaining a secure laboratory environment. Triphenylphosphine borane is a stable, solid

reducing agent, but it requires careful handling due to its specific chemical hazards.

Hazard Identification and Classification
Triphenylphosphine borane is classified as hazardous. It is known to cause skin and serious

eye irritation, and may cause respiratory irritation.[1] Crucially, it is a flammable solid that, in

contact with water, releases flammable gases, potentially leading to a flash fire.[2]

Hazard Classification Description

Physical Hazards
Flammable Solid (Category 2).[2] In contact with

water releases flammable gas.[2]

Health Hazards
Causes skin irritation.[1] Causes serious eye

irritation.[1] May cause respiratory irritation.[1]

Environmental Hazards
No specific data available, but should not be

released into the environment.[1]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to prevent all routes of exposure when handling

triphenylphosphine borane. The required level of protection may vary based on the scale of

the operation and the potential for exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles that

meet European Standard

EN166 or OSHA 29 CFR

1910.133 regulations.[1][2] A

full-face shield may be

required for large quantities or

splash-prone operations.

To protect against dust

particles and chemical

splashes, preventing serious

eye irritation.[1]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile or neoprene

rubber).[2][3]

To prevent skin contact, as the

compound causes skin

irritation.[1]

Body Protection

A standard lab coat or long-

sleeved clothing is required for

all uses.[1] For larger

quantities or where significant

spillage is a risk, impervious or

fire/flame-resistant clothing

should be worn.[3]

To protect skin from accidental

contact and to prevent

contamination of personal

clothing.[1]

Respiratory Protection

Not required under normal

laboratory conditions with

adequate ventilation (e.g., in a

chemical fume hood).[1][2] A

NIOSH/MSHA approved

respirator with a particle filter is

required when dusts are

generated, for large-scale use,

or in emergency situations.[2]

[4]

To prevent inhalation of dust,

which may cause respiratory

irritation.[1]
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This protocol is designed to minimize exposure and ensure the safe use of

Triphenylphosphine Borane in a laboratory setting.

Preparation and Engineering Controls
Work Area: All manipulations of solid Triphenylphosphine Borane must be conducted

within a certified chemical fume hood or a glovebox to minimize inhalation exposure.[3][4]

Inert Atmosphere: Due to its reactivity with water and potential for moisture sensitivity,

handling under an inert atmosphere (e.g., nitrogen or argon) is recommended, especially for

reactions sensitive to moisture.[1][2]

Ventilation: Ensure the work area is well-ventilated.[1][2] Eyewash stations and safety

showers must be readily accessible and close to the workstation.[2]

Ignition Sources: Keep the handling area free of heat, sparks, open flames, and other

ignition sources.[1][2] Use explosion-proof electrical and ventilating equipment.[2]

Weighing and Transfer
Grounding: Ground and bond the container and receiving equipment during transfer to

prevent static discharge.[1][2]

Avoid Dust: Handle the solid carefully to avoid creating dust.[1]

Weighing: If weighing is required outside of a glovebox, perform it in a fume hood.

Tools: Use clean, dry spatulas and glassware.

Reaction and Post-Reaction Workup
Monitoring: Monitor the reaction for any signs of unexpected reactivity.

Quenching: If quenching of the reagent is necessary, it should be done slowly and carefully

in a controlled manner, typically in a fume hood.

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash

it before reuse.[1]
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position.[5] If the

person feels unwell or is not breathing, seek

immediate medical attention.[1][2]

Skin Contact

Brush off loose particles from the skin.[1]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2] If

skin irritation persists, get medical advice.[1][2]

Eye Contact

Immediately rinse cautiously with water for

several minutes, also under the eyelids.[2][5]

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[2] If

eye irritation persists, seek immediate medical

attention.[2]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[2] Call a POISON CENTER or

doctor if you feel unwell.[1]

Spill Response
Evacuate: Evacuate all non-essential personnel from the immediate spill area.[5]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Containment: Wearing appropriate PPE, cover the spill with a dry, inert material such as

sand, dry chemical, or alcohol-resistant foam.[1][3] Do not use water, as it reacts with the

substance to release flammable gas.[2]

Collection: Sweep or shovel the contained material into a suitable, labeled, and closed

container for disposal.[1][2]
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Disposal Plan
All waste containing Triphenylphosphine Borane must be treated as hazardous waste and

disposed of according to institutional guidelines and local, state, and federal regulations.[2][6]

Deactivation of Small Residues: Small amounts of residual Triphenylphosphine Borane on

glassware can be carefully quenched in a fume hood. Slowly add a non-protic solvent (e.g.,

toluene), followed by the very slow, dropwise addition of a proton source like isopropanol to

deactivate the compound.[3] This mixture should then be transferred to a designated

hazardous waste container.

Waste Collection: Collect all contaminated materials (e.g., gloves, paper towels, spill cleanup

materials) and unused product in a suitable, clearly labeled, and tightly sealed container for

hazardous waste.[1][2]

Final Disposal: Arrange for disposal through your institution's approved hazardous waste

management program.[1][2] Do not dispose of this chemical down the drain or in regular

trash.[3][7]

Safe Handling Workflow
The following diagram illustrates the key decision points and logical steps for the proper and

safe handling of Triphenylphosphine Borane.
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End of Process
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Caption: Logical workflow for handling Triphenylphosphine Borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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